2-((3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)aniline
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Overview
Description
The compound “2-((3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)aniline” is a complex organic molecule that contains a furan ring, an oxadiazole ring, and an aniline group . Furan is a five-membered aromatic ring with four carbon atoms and one oxygen. Oxadiazole is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. Aniline is a benzene ring attached to an amino group.
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The furan and oxadiazole rings likely contribute to the compound’s aromaticity . The aniline group could potentially participate in hydrogen bonding .
Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, furan compounds are known to undergo Diels–Alder reactions with electrophilic alkenes and alkynes . Oxadiazoles can participate in nucleophilic substitution reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Furan compounds are typically polar due to the oxygen atom in the ring . Aniline is slightly polar due to the amino group .
Scientific Research Applications
Synthesis and Characterization of Energetic Materials
Compounds based on the oxadiazole and furan framework, similar to 2-((3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)aniline, have been synthesized and evaluated for their use as insensitive energetic materials. For instance, derivatives of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan have been created, showing moderate thermal stabilities and insensitivity towards impact and friction, making them superior to traditional explosives like TNT in certain aspects (Yu et al., 2017).
Heterocyclic Chemistry and Liquid Crystalline Properties
The furan and oxadiazole units are crucial in the synthesis of heterocyclic compounds, exhibiting diverse chemical properties and potential applications in materials science. For example, the synthesis and comparative study of heterocyclic liquid crystalline compounds containing 1,3,4-oxadiazole/thiadiazole alongside furan and thiophene units have been reported. These compounds exhibit interesting liquid crystalline properties, influenced by their structural components (Han et al., 2009).
Pharmaceutical Applications and Biological Activity
Derivatives containing the oxadiazole or furadiazole ring have demonstrated a broad range of chemical and biological properties, including antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities. These compounds have become important synthons in the development of new drugs, with several commercially available drugs featuring the oxadiazole nucleus. The therapeutic potential of these derivatives highlights their significance in medicinal chemistry and drug development (Siwach & Verma, 2020).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O2/c14-10-5-2-1-4-9(10)8-12-15-13(16-18-12)11-6-3-7-17-11/h1-7H,8,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWICHUODPNECHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC2=NC(=NO2)C3=CC=CO3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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